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Compound of Interest

Compound Name: 1-Propanesulfonyl chloride

Cat. No.: B154433 Get Quote

An In-depth Technical Guide to the Safe Handling of 1-Propanesulfonyl Chloride

For Researchers, Scientists, and Drug Development Professionals

This document provides comprehensive safety information, handling protocols, and emergency

procedures for 1-propanesulfonyl chloride (CAS No. 10147-36-1). Adherence to these

guidelines is critical to ensure the safety of laboratory personnel and the integrity of research.

Hazard Identification and Classification
1-Propanesulfonyl chloride is a corrosive and reactive compound that presents significant

health and safety risks. It is classified as a combustible, corrosive hazardous material.[1] The

primary hazards include severe skin burns, serious eye damage, and potential genetic defects.

[2][3] It also reacts violently with water, releasing toxic gases.[4][5]

GHS Hazard Classification
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Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 1B / 1C
H314: Causes severe skin

burns and eye damage.[2][6]

Serious Eye Damage/Eye

Irritation
1

H318: Causes serious eye

damage.[2]

Germ Cell Mutagenicity 2
H341: Suspected of causing

genetic defects.[3]

Corrosive to Metals 1
H290: May be corrosive to

metals.[3]

Supplemental Hazard -
EUH014: Reacts violently with

water.[1]

GHS Label Elements
Pictograms:

GHS05 (Corrosion)[1]

Signal Word: Danger[1]

Precautionary Statements (Selected): P201, P260, P280, P301+P330+P331,

P303+P361+P353, P304+P340+P310, P305+P351+P338, P405, P501.[3] A full list is

available in the safety data sheet.

Physical and Chemical Properties
A summary of the key physical and chemical properties is provided below. This data is

essential for safe handling, storage, and experimental design.
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Property Value Reference(s)

Molecular Formula C₃H₇ClO₂S [2][7][8]

Molecular Weight 142.60 g/mol [1][7]

Appearance
Colorless to light yellow clear

liquid
[3]

Boiling Point 78-79 °C @ 15 mmHg [1][9]

Density 1.267 g/mL at 25 °C [1][9]

Flash Point 97 °C (206.6 °F) - closed cup [1][3]

Vapor Density 4.9 (vs air) [1][4]

Vapor Pressure 0.7±0.3 mmHg at 25°C [4]

Refractive Index n20/D 1.453 [1][9]

Water Solubility Reacts violently [4][5]

Exposure Controls and Personal Protection
Engineering controls and personal protective equipment (PPE) are mandatory to prevent

exposure.

Engineering Controls
Work must be conducted in a properly functioning chemical fume hood.[10][11]

Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[10]

Use explosion-proof electrical, ventilating, and lighting equipment.[10][12]

Personal Protective Equipment (PPE)
The selection of appropriate PPE is crucial. The following workflow should be followed:
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Start: Task involving
1-Propanesulfonyl Chloride

Assess Task
(e.g., transfer, reaction, cleanup)

Eye/Face Protection:
- Chemical safety goggles

- Face shield

All tasks

Hand Protection:
- Chemical-resistant gloves
(e.g., Butyl rubber, Viton®)

- Inspect before use

All tasks

Body Protection:
- Chemical-resistant apron
- Flame-retardant lab coat

All tasks

Respiratory Protection:
- Use in chemical fume hood (always)

- For emergencies/spills:
  - NIOSH/MSHA approved respirator

  - Type ABEK (EN14387) filter

Assess potential for
aerosol/vapor generation

All required PPE must be worn
before starting work

Click to download full resolution via product page

Caption: Personal Protective Equipment (PPE) Selection Workflow.

Handling and Storage
Safe Handling

Do not handle until all safety precautions have been read and understood.[3]

Avoid contact with skin, eyes, and clothing.[6][10]

Do not breathe mist, vapors, or spray.[10]

Keep away from heat, sparks, open flames, and hot surfaces.[10][12]

Take precautionary measures against static discharge; ground and bond containers and

receiving equipment.[12][13]

This substance is moisture-sensitive and reacts violently with water; do not allow contact

with water or moist air.[3][4][10]
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Safe Storage
Store locked up.[10][12]

Keep containers tightly closed in a dry, cool, and well-ventilated place.[10][11]

Store in a designated corrosives area.[10][11]

Keep away from incompatible materials such as strong oxidizing agents, strong acids,

bases, alcohols, and amines.[6][10][13]

Store in a corrosive-resistant container with a resistant inner liner.[3]

First-Aid Measures
Immediate medical attention is required for all exposures. Show the Safety Data Sheet to the

attending medical professional.[6][10]
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Exposure Occurs

Skin Contact Eye Contact Inhalation Ingestion

Immediately remove all
contaminated clothing.

Rinse cautiously with water
for at least 15 minutes.

Remove person to fresh air and
keep comfortable for breathing.

Rinse mouth with water.

Rinse skin with water/shower
for at least 15 minutes.

Immediately call a POISON
CENTER or doctor/physician.

Remove contact lenses,
if present and easy to do.

Continue rinsing.
DO NOT induce vomiting.
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Spill Discovered

Alert personnel and
evacuate immediate area.

Don appropriate PPE
(respirator, gloves, apron,

goggles, face shield).

Ensure adequate ventilation.
(Work in fume hood if possible).

Remove all sources of ignition.

Contain spill with inert,
dry material (e.g., dry sand,

vermiculite). DO NOT USE WATER.

Carefully scoop up absorbed
material into a suitable, closed,

properly labeled container for disposal.

Decontaminate spill area
(consult SDS/EHS for appropriate

decontamination solution).

Dispose of waste as hazardous material
through institutional EHS.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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